3-Carbamoylpyrazine-2-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 3-Carbamoylpyrazine-2-carboxylic acid and its derivatives has been explored through various methods. A notable synthesis route involves a three-step process starting from pyrazine-2,3-dicarboxylic acid, converting diacid through to the ammonium salt of the half-acid amide, which upon Hofmann rearrangement yields the title compound with an overall yield of 55% (Buckland, 1980).
Molecular Structure Analysis
The molecular structure of this compound has been the subject of study, revealing extensive intra- and intermolecular hydrogen bonding that contributes to its stability. The molecules exhibit planarity and are oriented in parallel planes, indicative of π-π interactions which are essential for understanding the compound's chemical behavior and reactivity (Dobson & Gerkin, 1996).
Chemical Reactions and Properties
This compound participates in various chemical reactions, forming complexes with different metals. Studies have described the synthesis and characterization of complexes with metals such as VO2+, Pd(II), W(VI), and UO2 2+, which were analyzed through spectral (IR, electronic, 1H NMR, and ESR), conductivity, and magnetic measurements. These interactions highlight the versatility and reactivity of this compound in forming coordination compounds (Mostafa et al., 2009).
Physical Properties Analysis
The physical properties of this compound, such as melting points, solubility in various solvents, and crystalline structure, are crucial for its application in different scientific fields. The crystalline structure, in particular, reveals a complex network of hydrogen bonds, which significantly influences its melting point and solubility. These properties are essential for predicting the behavior of this compound under different conditions and for its application in synthesis and material science (Dobson & Gerkin, 1998).
Scientific Research Applications
Catalytic Applications
3-Carbamoylpyrazine-2-carboxylic acid has been studied for its potential in catalytic applications. One research highlights the synthesis and characterization of novel nano organo solid acids with urea moiety. These acids, including derivatives of this compound, have shown potential in the synthesis of various organic compounds like coumarin-3-carboxylic acid and cinnamic acid derivatives under mild and green conditions (Zolfigol, Ayazi-Nasrabadi, & Baghery, 2015).
Antimycobacterial Properties
Research on esters of 3-aminopyrazine-2-carboxylic acid, closely related to this compound, indicates potential antimycobacterial properties. The study involved synthesizing a series of esters and evaluating their in vitro antimycobacterial activity, demonstrating significant activity against M. tuberculosis (Doležal et al., 2013).
Photochemistry and Molecular Structure
This compound has been the subject of studies focusing on its photochemistry and molecular structure. UV-induced photochemistry of this compound was examined in argon matrices, identifying various isomers and studying their structural changes upon irradiation (Pagacz-Kostrzewa et al., 2021).
Complex Formation
Research demonstrates the ability of this compound to form complexes with various metals such as VO2+, Pd(II), W(VI), and UO2 2+. These complexes were characterized by spectral, conductivity, and magnetic measurements, highlighting the versatility of this compound in forming diverse metal complexes (Mostafa et al., 2009).
Pharmaceutical Intermediates
This compound is important in the synthesis of pharmaceutical intermediates. A study on 5-methylpyrazine-2-carboxylic acid, a derivative of this compound, discusses its role in the production of pharmaceuticals, particularly in the synthesis of hypoglycemic agents and lipid-lowering drugs (Jin-quan, 2013).
Synthesis of New Compounds
The chemical properties of this compound and its derivatives have been explored in the synthesis of new compounds. Studies demonstrate the synthesis of various pyridine and pyrazole derivatives, which could have implications in medicinal chemistry (Patel, Agravat, & Shaikh, 2011).
Safety and Hazards
properties
IUPAC Name |
3-carbamoylpyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O3/c7-5(10)3-4(6(11)12)9-2-1-8-3/h1-2H,(H2,7,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIBWYIDVHOAVJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=N1)C(=O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00339524 |
Source
|
| Record name | 3-carbamoylpyrazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00339524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
67367-37-7 |
Source
|
| Record name | 3-carbamoylpyrazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00339524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pyrazine-2,3-dicarboxylic acid monoamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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